Cas no 641571-08-6 (3-(2-methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)-benzoic acid)

• Product Name: 3-(2-methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)-benzoic acid
• CAS No: 641571-08-6
• MF: C₁₂H₉F₃N₂O₂
• MW: 270.207273244858
• CID: 2122461
• PubChem ID: 67214325
• Update Time: 2025-04-21

3-(2-methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)-benzoic acid
• DB-338845
• SCHEMBL1927542
• 641571-08-6
• 3-(2-Methyl-1 H-imidazol-1-yl)-5-(trifluoromethyl)-benzoic acid
• 3-(2-methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)benzoic acid

• Inchi： 1S/C12H9F3N2O2/c1-7-16-2-3-17(7)10-5-8(11(18)19)4-9(6-10)12(13,14)15/h2-6H,1H3,(H,18,19)
• InChI Key： MCIXZWALSCUHRI-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(=O)O)=CC(=C1)N1C=CN=C1C)(F)F

Computed Properties

• Exact Mass: 270.06161202Da
• Monoisotopic Mass: 270.06161202Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.1Ų